Cas no 116801-35-5 (Benzenamine, 4-(tetradecylthio)-)

Benzenamine, 4-(tetradecylthio)- structure
116801-35-5 structure
Product Name:Benzenamine, 4-(tetradecylthio)-
CAS No:116801-35-5
MF:C20H35NS
MW:321.563604593277
CID:1206447
Update Time:2024-08-05

Benzenamine, 4-(tetradecylthio)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 4-(tetradecylthio)-
    • Inchi: 1S/C20H35NS/c1-2-3-4-5-6-7-8-9-10-11-12-13-18-22-20-16-14-19(21)15-17-20/h14-17H,2-13,18,21H2,1H3
    • InChI Key: YXBXTFPWHJEGOF-UHFFFAOYSA-N
    • SMILES: C1(N)=CC=C(SCCCCCCCCCCCCCC)C=C1

Computed Properties

  • Exact Mass: 321.24925

Experimental Properties

  • Density: 0.95±0.1 g/cm3(Predicted)
  • Melting Point: 45.1-47.2 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 453.6±18.0 °C(Predicted)
  • PSA: 26.02
  • pka: 4.46±0.10(Predicted)

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